Cas no 33802-51-6 (2-Methyl-3-phenylpropanenitrile)

• Product Name: 2-Methyl-3-phenylpropanenitrile
• CAS No: 33802-51-6
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 2141167
• PubChem ID: 12226147
• Update Time: 2025-06-08

2-Methyl-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenylpropanenitrile
• benzylpropionitrile
• alpha-Methylbenzenepropionitrile
• 2-Methyl-3-phenylpropanenitrile

• Inchi： 1S/C10H11N/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6,9H,7H2,1H3
• InChI Key： IQIWPLPOZHJNMX-UHFFFAOYSA-N
• SMILES： N#CC(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Topological Polar Surface Area: 23.8

Additional information on 2-Methyl-3-phenylpropanenitrile

Introduction to 2-Methyl-3-phenylpropanenitrile (CAS No. 33802-51-6)

2-Methyl-3-phenylpropanenitrile, also known by its CAS number 33802-51-6, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a phenyl group and a nitrile group attached to a propyl chain with a methyl substitution. The chemical formula for 2-Methyl-3-phenylpropanenitrile is C₁₀H₁₁N, and it has a molecular weight of approximately 149.20 g/mol.

The synthesis of 2-Methyl-3-phenylpropanenitrile can be achieved through various methods, including the reaction of 2-methylpropionitrile with benzyl chloride in the presence of a base such as potassium carbonate. This compound is known for its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent research has focused on optimizing the synthetic pathways to improve yield and reduce by-products, thereby enhancing the efficiency and sustainability of the production process.

In the realm of medicinal chemistry, 2-Methyl-3-phenylpropanenitrile has gained attention due to its potential as a building block for the development of novel drugs. The nitrile group in this compound can be readily converted into other functional groups, such as amides or carboxylic acids, which are crucial for the design of bioactive molecules. For instance, studies have shown that derivatives of 2-Methyl-3-phenylpropanenitrile can exhibit anti-inflammatory and analgesic properties, making them promising candidates for therapeutic applications.

The biological activity of 2-Methyl-3-phenylpropanenitrile has been explored in various in vitro and in vivo models. Research has demonstrated that this compound can interact with specific enzymes and receptors, modulating their activity and potentially leading to therapeutic effects. For example, one study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Methyl-3-phenylpropanenitrile showed potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its medicinal applications, 2-Methyl-3-phenylpropanenitrile has found use in other areas of chemical research. In materials science, this compound can be incorporated into polymers to enhance their mechanical properties and thermal stability. Additionally, it has been used as a ligand in coordination chemistry, forming stable complexes with transition metals that have applications in catalysis and materials science.

The environmental impact of 2-Methyl-3-phenylpropanenitrile is another area of ongoing research. Studies have investigated its biodegradability and potential toxicity to ensure that its use is environmentally sustainable. Initial findings suggest that this compound is relatively stable under environmental conditions but can be broken down by microbial processes over time. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Methyl-3-phenylpropanenitrile (CAS No. 33802-51-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry, while its biological properties offer promising avenues for drug development. As research continues to advance, it is likely that new uses and improvements will be discovered, further expanding the utility and impact of this versatile molecule.